Cas no 946267-11-4 (N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-carboxamide)

• Product Name: N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-carboxamide
• CAS No: 946267-11-4
• MF: C₁₇H₁₈N₂O₂S
• MW: 314.402022838593
• CID: 5514022
• Update Time: 2025-06-13

N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide, N-[1,2,3,4-tetrahydro-1-(1-oxopropyl)-7-quinolinyl]-
• N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-carboxamide

• Inchi： 1S/C17H18N2O2S/c1-2-16(20)19-9-3-5-12-7-8-13(11-14(12)19)18-17(21)15-6-4-10-22-15/h4,6-8,10-11H,2-3,5,9H2,1H3,(H,18,21)
• InChI Key： GTZMJLVKIBNGCX-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC3=C(C=C2)CCCN3C(=O)CC)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-carboxamide

Comprehensive Overview of N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-carboxamide (CAS No. 946267-11-4)

N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-carboxamide (CAS No. 946267-11-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound combines a tetrahydroquinoline scaffold with a thiophene-2-carboxamide moiety, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential as a modulator of biological pathways, which could lead to breakthroughs in treating various conditions.

The molecular structure of N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-carboxamide includes a propanoyl group attached to the tetrahydroquinoline ring, which enhances its lipophilicity and bioavailability. This characteristic is crucial for its potential use in medicinal chemistry, where solubility and membrane permeability are critical factors. The thiophene-2-carboxamide segment further contributes to its binding affinity with target proteins, a feature often explored in the design of enzyme inhibitors or receptor agonists.

In recent years, the demand for novel heterocyclic compounds like N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-carboxamide has surged, driven by advancements in computational chemistry and high-throughput screening. These technologies enable researchers to predict the compound's interactions with biological targets more efficiently, reducing the time and cost associated with traditional drug development. Keywords such as "tetrahydroquinoline derivatives" and "thiophene-based pharmaceuticals" frequently appear in scientific literature, reflecting the growing interest in this class of molecules.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-carboxamide?" While preclinical studies suggest its relevance in modulating inflammatory responses and neuronal activity, further research is needed to validate these findings. The compound's mechanism of action is hypothesized to involve interference with specific signaling pathways, making it a candidate for conditions like chronic inflammation or neurodegenerative disorders.

Another trending topic in the scientific community is the role of N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-carboxamide in structure-activity relationship (SAR) studies. By modifying its functional groups, researchers aim to optimize its pharmacological properties, such as potency and selectivity. This approach aligns with the broader trend of rational drug design, where understanding molecular interactions is key to developing safer and more effective therapeutics.

From a synthetic chemistry perspective, the preparation of N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-carboxamide involves multi-step reactions, including acylation and amidation processes. The purity and yield of the final product are critical, as impurities can affect its biological activity. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize the compound, ensuring it meets the stringent standards required for research and development.

In conclusion, N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-carboxamide (CAS No. 946267-11-4) represents a promising area of study in modern chemistry and pharmacology. Its unique structure and potential applications make it a valuable candidate for further exploration. As research continues to uncover its properties and mechanisms, this compound may pave the way for innovative treatments in various medical fields.